Cas no 1361469-08-0 (3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetic acid)

• Product name: 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetic acid
• CAS No: 1361469-08-0
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928253

3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-7-2-1-3-8(15)13(7)10-5-4-9(16)11(17-10)6-12(18)19/h1-5H,6,16H2,(H,18,19)
• InChI Key： IOYYSYCYMJDPGV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(CC(=O)O)N=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Topological Polar Surface Area: 76.2
• XLogP3: 2.6

Additional information on 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetic acid

Comprehensive Overview of 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetic acid (CAS No. 1361469-08-0)

3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetic acid (CAS No. 1361469-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and dichlorophenyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular structure, which combines a heterocyclic framework with an acetic acid moiety, offering versatile reactivity for further derivatization.

The compound's CAS number 1361469-08-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its synthetic pathways often involve multi-step organic reactions, including cross-coupling and amination processes, which are topics of interest in modern green chemistry discussions. With growing demand for sustainable synthesis methods, optimizing the production of 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetic acid aligns with global trends toward eco-friendly manufacturing.

In pharmaceutical research, this compound is explored for its potential as a bioactive scaffold. Its structural features, such as the amino group and carboxylic acid functionality, make it a candidate for designing small-molecule inhibitors or enzyme modulators. Recent studies highlight its relevance in targeting inflammatory pathways and metabolic disorders, addressing common health concerns like diabetes and autoimmune diseases. These applications resonate with current health and wellness trends, where precision medicine and targeted therapies dominate scientific discourse.

From an agrochemical perspective, 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetic acid may contribute to the development of novel crop protection agents. Its chlorinated aromatic component is often associated with pesticidal activity, making it a subject of interest in integrated pest management (IPM) strategies. As the agricultural sector shifts toward sustainable practices, this compound's role in reducing environmental impact while maintaining efficacy is a key area of investigation.

The compound's physicochemical properties, such as solubility, stability, and partition coefficients, are critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structure. These methods align with the broader scientific community's focus on quality control and standardization, ensuring reproducibility in research and industrial settings.

In summary, 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetic acid (CAS No. 1361469-08-0) represents a versatile and scientifically valuable compound. Its applications span drug discovery, agrochemical innovation, and material science, reflecting its multidisciplinary relevance. As research continues to uncover its full potential, this compound remains a focal point for advancements in synthetic chemistry and applied sciences.